Cas no 89482-01-9 (Dibenzo[b,f]thiepin-2-aceticacid, 10,11-dihydro-a-methyl-10-oxo-, (aS)-)

Dibenzo[b,f]thiepin-2-aceticacid, 10,11-dihydro-a-methyl-10-oxo-, (aS)- structure
89482-01-9 structure
Product Name:Dibenzo[b,f]thiepin-2-aceticacid, 10,11-dihydro-a-methyl-10-oxo-, (aS)-
CAS No:89482-01-9
MF:C17H14O3S
MW:298.356263637543
CID:711783
PubChem ID:13306546
Update Time:2025-04-19

Dibenzo[b,f]thiepin-2-aceticacid, 10,11-dihydro-a-methyl-10-oxo-, (aS)- Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[b,f]thiepin-2-aceticacid, 10,11-dihydro-a-methyl-10-oxo-, (aS)-
    • zaltoprofen
    • 89482-01-9
    • Zaltoprofen (S)-form [MI]
    • DIBENZO(B,F)THIEPIN-2-ACETIC ACID, 10,11-DIHYDRO-.ALPHA.-METHYL-10-OXO-, (.ALPHA.S)-
    • 6MG32PF05M
    • UNII-6MG32PF05M
    • Dibenzo(b,f)thiepin-2-acetic acid, 10,11-dihydro-alpha-methyl-10-oxo-, (alphaS)-
    • Q27265158
    • (S)-Zaltoprofen
    • Zaltoprofen, (S)-
    • SCHEMBL12244150
    • Inchi: 1S/C17H14O3S/c1-10(17(19)20)11-6-7-15-12(8-11)9-14(18)13-4-2-3-5-16(13)21-15/h2-8,10H,9H2,1H3,(H,19,20)/t10-/m0/s1
    • InChI Key: MUXFZBHBYYYLTH-JTQLQIEISA-N
    • SMILES: S1C2C=CC=CC=2C(CC2C=C(C=CC1=2)[C@@H](C(=O)O)C)=O

Computed Properties

  • Exact Mass: 298.06636548g/mol
  • Monoisotopic Mass: 298.06636548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 79.7Ų

Experimental Properties

  • Melting Point: 129.5-131°
  • Specific Rotation: D25 +32.4° (c = 1 in CHCl3)
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